Cas no 2171674-77-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid
• CAS No: 2171674-77-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6206668
• PubChem ID: 165553718
• Update Time: 2025-10-05

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid
• EN300-1550966
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]but-2-ynoic acid
• 2171674-77-2

• Inchi： 1S/C26H28N2O5/c1-3-17(2)15-23(25(31)27-14-8-13-24(29)30)28-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： PSZSIBZHRJWUFW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid

Recent Advances in the Application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid (CAS: 2171674-77-2) in Chemical Biology and Pharmaceutical Research

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid (CAS: 2171674-77-2) has recently emerged as a key player in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the focus of multiple studies aimed at exploring its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the but-2-ynoic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and bioconjugation strategies.

Recent studies have highlighted the role of this compound in the development of novel peptide-based therapeutics. For instance, researchers have utilized 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid as a building block for the synthesis of peptide inhibitors targeting specific enzymes involved in cancer progression. The compound's ability to facilitate efficient coupling reactions while maintaining high purity and yield has been a significant advantage in these applications. Furthermore, its stability under various reaction conditions has made it a preferred choice for researchers working on complex peptide architectures.

In addition to its utility in peptide synthesis, this compound has also been investigated for its potential in bioconjugation and prodrug development. The alkyne functionality present in the molecule allows for click chemistry-based modifications, enabling the attachment of various payloads such as fluorescent tags, cytotoxic agents, or targeting moieties. Recent work has demonstrated the successful use of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid in the construction of antibody-drug conjugates (ADCs) with improved stability and therapeutic efficacy. These advancements underscore the versatility of this compound in modern pharmaceutical research.

Another area of interest is the application of this molecule in the development of PROTACs (Proteolysis Targeting Chimeras). The unique structural features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid make it an ideal linker for connecting E3 ligase ligands to target protein binders. Recent studies have reported the successful design of PROTACs using this compound, demonstrating enhanced cellular uptake and target degradation efficiency. These findings open new avenues for the treatment of diseases that are currently considered undruggable.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Researchers are actively working on improving the synthetic routes to enhance yield and reduce production costs. Additionally, efforts are underway to explore the full scope of its applications in drug delivery systems and diagnostic tools. The continued investigation of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid is expected to yield significant breakthroughs in the coming years, further solidifying its position as a valuable tool in chemical biology and pharmaceutical research.

In conclusion, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidobut-2-ynoic acid (CAS: 2171674-77-2) represents a versatile and promising molecule with wide-ranging applications in modern biomedical research. Its unique structural properties and functional versatility make it an indispensable tool for researchers working on peptide therapeutics, bioconjugation strategies, and targeted drug delivery systems. As research in this area continues to advance, we can anticipate further innovations and applications that will contribute to the development of next-generation pharmaceuticals.